Cas no 1805389-45-0 (3-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile)

• Product Name: 3-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1805389-45-0
• MF: C₉H₆BrClF₂N₂
• MW: 295.511147022247
• CID: 4864295
• Update Time: 2025-07-25

3-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C9H6BrClF2N2/c10-7-5(4-11)3-6(1-2-14)15-8(7)9(12)13/h3,9H,1,4H2
• InChI Key： JHQYZCLCIBJQRV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)N=C(CC#N)C=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile

Introduction to 3-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805389-45-0) and Its Applications in Modern Chemical Biology

3-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile, identified by the chemical compound identifier CAS No. 1805389-45-0, is a highly versatile intermediate in the realm of chemical biology and pharmaceutical research. This compound, featuring a pyridine core substituted with bromo, chloromethyl, and difluoromethyl groups, along with an acetonitrile moiety at the 6-position, exhibits unique structural and functional properties that make it invaluable in the synthesis of biologically active molecules.

The pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically relevant compounds. The presence of a bromo group at the 3-position and a chloromethyl group at the 4-position enhances the reactivity of this molecule, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations. Additionally, the difluoromethyl group introduces electronic and steric effects that can modulate the bioactivity of derived compounds, making it a preferred moiety in drug design for improving metabolic stability and binding affinity.

The acetonitrile substituent at the 6-position of the pyridine ring not only contributes to the overall solubility and polarity of the molecule but also serves as a versatile handle for further derivatization. This structural motif is frequently employed in pharmaceutical intermediates due to its ability to participate in nucleophilic addition reactions, enabling the construction of complex molecular architectures.

In recent years, 3-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile has garnered significant attention in the development of novel therapeutic agents. Its unique combination of reactive sites makes it an excellent starting material for synthesizing kinase inhibitors, GPCR ligands, and other small-molecule drugs targeting various diseases. For instance, researchers have leveraged this compound to develop inhibitors of tyrosine kinases, which are critical in cancer therapy. The bromo and chloromethyl groups facilitate palladium-catalyzed cross-coupling reactions with aryl halides or organometallic reagents, allowing for the introduction of aromatic or heteroaromatic moieties that can enhance target binding interactions.

Moreover, the difluoromethyl group has been extensively studied for its ability to improve pharmacokinetic properties such as lipophilicity and metabolic stability. This feature is particularly valuable in drug discovery pipelines where optimizing these properties can lead to more effective and durable therapeutic outcomes. Preclinical studies have demonstrated that compounds incorporating difluoromethyl groups often exhibit improved bioavailability and reduced susceptibility to enzymatic degradation.

The chloromethyl functionality at the 4-position provides another layer of reactivity, enabling the formation of ether or thioether linkages through nucleophilic attack. This capability has been exploited in designing ligands for G protein-coupled receptors (GPCRs), which are integral to numerous physiological processes and are implicated in a wide range of diseases. By strategically modifying the substituents around the pyridine core, researchers can fine-tune the binding affinity and selectivity of these ligands towards specific GPCRs.

Recent advancements in synthetic methodologies have further expanded the utility of 3-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile. For example, transition-metal-catalyzed reactions such as Suzuki-Miyaura and Heck couplings have enabled efficient construction of biaryl systems, which are common motifs in bioactive molecules. Additionally, photoredox catalysis has been employed to introduce new functional groups under mild conditions, minimizing side reactions and improving overall yields.

The acetonitrile group at the 6-position also serves as a point of modification for introducing polar functionalities or linking units that can enhance solubility or facilitate formulation into pharmaceutical products. This flexibility has allowed chemists to tailor derivatives for specific applications, such as oral administration or targeted delivery systems.

In conclusion,3-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805389-45-0) represents a powerful tool in synthetic chemistry with broad implications for drug discovery and development. Its unique structural features enable diverse synthetic pathways leading to biologically active compounds with enhanced pharmacological properties. As research continues to uncover new applications for this intermediate, its importance in modern chemical biology is likely to grow even further.